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Compound of Interest

Compound Name: 1,4-Dibromonaphthalene

Cat. No.: B041722 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystal structure of 1,4-
dibromonaphthalene, a key intermediate in organic synthesis. The information presented is

primarily based on the foundational crystallographic study by J. Trotter, while also addressing

the limitations of this early structural determination. This document is intended to serve as a

valuable resource for researchers in crystallography, medicinal chemistry, and materials

science.

Crystallographic Data
The crystal structure of 1,4-dibromonaphthalene was first determined by J. Trotter in 1961.[1]

The compound crystallizes in the monoclinic system. A summary of the crystallographic data is

presented in Table 1.

Table 1: Crystallographic Data for 1,4-Dibromonaphthalene[1]
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Parameter Value

Crystal System Monoclinic

Space Group P2₁/a

Unit Cell Dimensions a = 27.45 Å

b = 16.62 Å

c = 4.09 Å

β = 91.9°

Volume of Unit Cell 1864.9 Å³

Molecules per Unit Cell (Z) 8

Calculated Density 2.037 g/cm³

Measured Density ~2.0 g/cm³

Note on Molecular Dimensions: The original study noted that the high proportion of bromine in

the crystal structure limited the precision of carbon atom localization.[1] Consequently, highly

accurate bond lengths and angles for the naphthalene core were not determined. The analysis

was primarily based on a projection along the short c-axis.[1] Further refinement with modern

techniques would be necessary to establish precise molecular geometry.

Molecular and Crystal Structure
1,4-Dibromonaphthalene (C₁₀H₆Br₂) consists of a naphthalene ring system where two

hydrogen atoms at positions 1 and 4 are substituted by bromine atoms. The unit cell contains

eight molecules, with two crystallographically independent molecules in the asymmetric unit.[1]

The arrangement of these molecules in the crystal lattice is determined by intermolecular

interactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b041722#crystal-structure-of-1-4-
dibromonaphthalene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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